Methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C8H7N3O2/c1-13-8(12)5-2-3-9-7-6(5)4-10-11-7/h2-4H,1H3,(H,9,10,11)
• InChI Key: VNALUAYRSSZMJO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=NNC2=NC=C1
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID201194872
• Molecular Weight: 177.16 g/mol
• CAS RN: 1638769-07-9

Description

“Methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate” is a chemical compound. It belongs to the family of pyrazolopyridines, which are bicyclic heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[3,4-b]pyridine derivatives have been discussed in various studies. The strategy involves a sequential opening/closing cascade reaction. The use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium has been highlighted.

Scientific Research Applications

1. Synthesis and Diversity

Methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate belongs to a group of heterocyclic compounds known as pyrazolo[3,4-b]pyridines. These compounds exhibit two tautomeric forms: the 1H- and 2H-isomers. They have been extensively studied, with over 300,000 1H-pyrazolo[3,4-b]pyridines described in literature, including 2400 patents. The synthesis methods for these compounds, starting from both preformed pyrazole or pyridine, have been a significant area of research. The substituents present at positions N1, C3, C4, C5, and C6 offer a diverse range of biomedical applications (Donaire-Arias et al., 2022).

2. Structural Elucidation and Characterization

Various synthetic methods have been developed for the preparation of ethyl 3-methyl-1-phenyl-6-aryl-1H-pyrazolo[3,4-b]pyridine-4-carboxylates. The structure elucidation of these compounds has been conducted using spectroscopic techniques like mass, IR, 1H, and 13C NMR (Maqbool et al., 2013).

3. Antiviral Activity

The synthesis of derivatives of methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate has been explored for antiviral applications. Certain derivatives have shown promising activity against viruses like Herpes simplex, Mayaro virus, and vesicular stomatitis virus (Bernardino et al., 2007).

4. Antibacterial Properties

Studies have also been conducted on the antibacterial properties of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, indicating their potential as antibacterial agents (Maqbool et al., 2014).

5. Organometallic Complexes and Cancer Research

Organometallic complexes containing 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines have been synthesized and characterized. These compounds, known as potential cyclin-dependent kinase inhibitors, have been studied for their anticancer properties (Stepanenko et al., 2011).

Future Directions

Pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. This interest is clearly illustrated by the more than 300,000 structures of 1H-pyrazolo[3,4-b]pyridines and around 83,000 structures of 2H-pyrazolo[3,4-b]pyridines included in SciFinder. Therefore, the future directions of “Methyl 1H-pyrazolo[3,4-b]pyridine-4-carboxylate” could be in the field of medicinal chemistry.